Cas no 59225-85-3 (Butanoic acid, 3-oxo-,2,4,6-trichlorophenyl ester)
59225-85-3 structure
Product Name:Butanoic acid, 3-oxo-,2,4,6-trichlorophenyl ester
CAS No:59225-85-3
MF:C10H7Cl3O3
MW:281.519780397415
CID:372893
PubChem ID:100989
Update Time:2025-04-19
Butanoic acid, 3-oxo-,2,4,6-trichlorophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-,2,4,6-trichlorophenyl ester
- (2,4,6-trichlorophenyl) 3-oxobutanoate
- 2,4,6-trichlorophenyl 3-oxobutanoate
- 2,4,6-Trichlorophenyl acetoacetate
- 9QZ8NU78DF
- 59225-85-3
- EINECS 261-667-3
- NS00034110
- Acetoacetic acid 2,4,6-trichlorophenyl ester
- DTXSID00207971
- Butanoic acid, 3-oxo-, 2,4,6-trichlorophenyl ester
- 2,4,6-TRICHLOROPHENYLACETOACETATE
- FT-0762431
-
- Inchi: 1S/C10H7Cl3O3/c1-5(14)2-9(15)16-10-7(12)3-6(11)4-8(10)13/h3-4H,2H2,1H3
- InChI Key: SFXGTKMFWDFCLU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1OC(CC(C)=O)=O)Cl)Cl
Computed Properties
- Exact Mass: 279.94621
- Monoisotopic Mass: 279.946077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 3.4
Experimental Properties
- Density: 1.458
- Melting Point: 56-58 °C
- Boiling Point: 383.9°C at 760 mmHg
- Flash Point: 162.2°C
- Refractive Index: 1.55
- PSA: 43.37
Butanoic acid, 3-oxo-,2,4,6-trichlorophenyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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